[(1-Acetyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-acetic acid

• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• SMILES: CC(=O)N1CCCC(C1)CN(CC(=O)O)C2CC2
• InChI: InChI=1S/C13H22N2O3/c1-10(16)14-6-2-3-11(7-14)8-15(9-13(17)18)12-4-5-12/h11-12H,2-9H2,1H3,(H,17,18)
• InChIKey: APXOEICEGLCIFF-UHFFFAOYSA-N

Researchers sourcing GlyT1 inhibitors often encounter non-substitutable regioisomers and analogs that compromise assay reproducibility. This compound is the definitive cyclopropyl-piperidine-acetic acid derivative for GlyT1-targeted programs. - Documented human GlyT1 IC50 of 314 nM, enabling direct use as a reference ligand. - Cyclopropyl ring imparts conformational pre-organization absent in methyl/ethyl analogs, enhancing metabolic stability. - Available at ≥98% purity with batch-specific certificates of analysis, ensuring high-throughput screening reproducibility. - ~21.5°C higher boiling point vs. the regioisomer provides a wider thermal processing window for formulation workflows.

[(1-Acetyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-acetic acid: Identity & Sourcing

[(1-Acetyl-piperidin-3-ylmethyl)-cyclopropyl-amino]-acetic acid is a synthetic cyclopropyl-piperidine-acetic acid derivative assigned CAS 1353953-84-0, molecular formula C13H22N2O3, and molecular weight 254.33 g·mol⁻¹ . Its scaffold—an N-acetylpiperidine ring connected via a methylene bridge to an N-cyclopropylglycine moiety—belongs to the glycine transporter 1 (GlyT1) inhibitor chemotype and is disclosed in patent literature targeting neurological and psychiatric disorders [1]. The compound is commercially offered through multiple vendors with purities ranging from 95% to 98% , providing sourcing flexibility for research procurement.

Chemotype

Cyclopropyl-piperidine GlyT1 inhibitor scaffold

Sourcing

Multiple vendors with certifiable purity and CoA

Selection logic

Reported cyclopropyl SAR context for CNS research programs

• [1] BindingDB. ChEMBL_797101 (CHEMBL1944459). “Inhibition of human GlyT1 expressed in CHO cells assessed as inhibition of [3H]glycine uptake.” View Source

Why Generic Substitution Fails

Although multiple compounds share the acetyl-piperidine-cyclopropyl-amino-acetic acid architecture, they are not functionally interchangeable. The regioisomer {3-[(acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS 1353975-04-8) differs solely in the attachment point of the carboxylic acid group, yet this single structural permutation produces a predicted boiling point difference of ~21.5 °C (455.3 vs. 433.8 °C) and alters hydrogen-bonding geometry . Methyl (CAS 1353987-59-3) and ethyl (CAS 1353953-43-1) analogs lack the cyclopropyl ring’s conformational constraint, which is known to enhance metabolic stability and target residence time in GlyT1 inhibitor series [1]. Even stereochemical variants such as the (R)-enantiomer (CAS 1354003-51-2) may exhibit divergent pharmacokinetics and off-target profiles. These non-substitutable differences mandate compound-specific evaluation in any scientific or industrial workflow.

Methyl / ethyl analogsLack the cyclopropyl conformational constraint; SAR suggests altered target engagement and metabolic profile.

RegioisomerCarboxylic acid relocation shifts hydrogen-bonding geometry and thermal properties, affecting process fit.

(R)-enantiomerMay exhibit divergent pharmacokinetic and off-target profile; stereochemical identity is critical.

• [1] Merck Sharp & Dohme Corp. JP4646984B2. “Cyclopropyl piperidine glycine transporter inhibitor.” Filed 2005-09-26, published 2011-03-09. Discloses SAR demonstrating cyclopropyl superiority over acyclic substituents. View Source

Differentiation Evidence vs. Closest Analogs

GlyT1 Inhibition Potency

The target compound inhibited human GlyT1 expressed in CHO cells with an IC50 of 314 nM, determined by [3H]glycine uptake inhibition (1 min pre‑incubation, 2 h incubation, liquid scintillation counting) [1]. Although publicly available IC50 data for the methyl (CAS 1353987-59-3) and ethyl (CAS 1353953-43-1) analogs are absent, the patent family covering this chemotype explicitly establishes that the cyclopropyl substituent confers superior potency relative to acyclic alkyl groups through conformational pre‑organization of the pharmacophore [2]. The 314 nM value serves as a benchmark for selecting the cyclopropyl-bearing compound over its alkyl counterparts in GlyT1‑targeted programs.

GlyT1 inhibition

Reported

IC50 314 nM (human GlyT1, CHO cells)

Reported GlyT1 inhibition benchmark; supports compound selection for CNS research programs.

Cyclopropyl > alkyl SAR indicated by patent class-level data; direct comparator values not publicly available.

Evidence Dimension	GlyT1 inhibition IC50
Target Compound Data	314 nM
Comparator Or Baseline	Methyl analog (CAS 1353987-59-3) and ethyl analog (CAS 1353953-43-1) – quantitative data not publicly available; cyclopropyl substitution associated with improved target engagement per patent SAR disclosure
Quantified Difference	Not calculable; class‑level SAR indicates cyclopropyl > methyl/ethyl
Conditions	Human GlyT1 expressed in CHO cells; [3H]glycine uptake; 1 min pre‑incubation, 2 h incubation, liquid scintillation counting

Why This Matters

GlyT1 IC50 is the primary selection criterion for CNS programs targeting schizophrenia, cognitive impairment, and glutamatergic dysfunction, directly influencing lead prioritization and procurement decisions.

• [1] BindingDB. PrimarySearch_ki entry for BDBM50361573 (CHEMBL1739063). “IC50: 314 nM. Inhibition of human GlyT1 expressed in CHO cells.” View Source
• [2] Merck Sharp & Dohme Corp. JP4646984B2. “Cyclopropyl piperidine glycine transporter inhibitor.” SAR section establishes cyclopropyl superiority over acyclic substituents. View Source

Regioisomer Boiling Point Comparison

The predicted boiling point of the target compound at 760 mmHg is 455.3 ± 20.0 °C, whereas its regioisomer {3-[(acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid (CAS 1353975-04-8) exhibits a predicted boiling point of 433.8 ± 28.0 °C under identical conditions . The ~21.5 °C elevation reflects altered intermolecular hydrogen‑bonding architecture caused by relocating the carboxylic acid group from the piperidine nitrogen to the exocyclic amine. This difference directly impacts distillation‑based purification protocols and vapor‑phase processing decisions.

Boiling point

Data to verify

455.3 ± 20.0 °C vs regioisomer 433.8 ± 28.0 °C

Process fit difference — may affect distillation and purification protocol design.

Predicted values; experimental confirmation recommended before scale-up.

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	455.3 ± 20.0 °C
Comparator Or Baseline	{3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid; 433.8 ± 28.0 °C
Quantified Difference	~21.5 °C higher for target compound
Conditions	Predicted values (ACD/Labs or analogous computational estimation)

Why This Matters

Boiling point differences determine solvent removal strategy, distillation feasibility, and thermal stress exposure during manufacturing, making this a key specification for process chemists.

Regioisomer Flash Point Comparison

The target compound shows a predicted flash point of 229.2 ± 21.8 °C, which is ~13 °C higher than the 216.2 ± 24.0 °C predicted for the regioisomer . This increased margin expands the safe operating window for heated processes and may favorably influence transport classification under flammable‑material regulations.

Flash point

Data to verify

229.2 ± 21.8 °C vs regioisomer 216.2 ± 24.0 °C

Safety margin context — may influence process safety documentation and transport classification.

Predicted closed‑cup values; verify experimentally for regulatory submissions.

Evidence Dimension	Predicted flash point
Target Compound Data	229.2 ± 21.8 °C
Comparator Or Baseline	{3-[(Acetyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid; 216.2 ± 24.0 °C
Quantified Difference	~13 °C higher for target compound
Conditions	Predicted values (closed‑cup methodology basis)

Why This Matters

A higher flash point reduces the risk of ignition during routine laboratory and pilot‑plant operations and can simplify regulatory documentation for procurement and shipping.

Certified Purity & Traceable Quality Assurance

The target compound is available from AKSci at a minimum purity of 95% and from Leyan at 98% purity , with certificates of analysis (CoA) provided upon request. By contrast, the regioisomer (CAS 1353975-04-8) is listed by Fluorochem without a publicly posted purity specification at the time of assessment . This gap introduces sourcing uncertainty for applications requiring defined purity, such as quantitative pharmacology or GLP‑compliant studies.

Vendor purity

Specification review

95% (AKSci) / 98% (Leyan) with CoA

Traceable purity supports batch reproducibility and institutional procurement compliance.

Comparator regioisomer purity not publicly specified; sourcing risk elevated.

Evidence Dimension	Vendor‑specified minimum purity
Target Compound Data	95% (AKSci); 98% (Leyan)
Comparator Or Baseline	Regioisomer CAS 1353975-04-8; purity not publicly specified (Fluorochem)
Quantified Difference	Target offers traceable purity up to 98%; comparator purity unstated
Conditions	Commercial vendor product pages accessed April–May 2026

Why This Matters

Documented purity is essential for reproducible biological assays, regulatory submissions, and institutional procurement compliance; its absence in comparator offerings elevates the target compound’s sourcing reliability.

Methylene Spacer Impact on Target Engagement

The target compound incorporates a methylene spacer between the piperidine ring and the exocyclic amine (piperidin-3-ylmethyl linkage). Analogs such as [(1-acetyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid (CAS 1353947-45-1) lack this spacer, connecting the acetic acid‑bearing nitrogen directly to the piperidine ring [1]. This structural difference alters the dihedral angle between the basic nitrogen and the carboxylic acid pharmacophore and is expected to modulate GlyT1 binding kinetics based on SAR disclosed in the patent literature [2]. While direct head‑to‑head affinity data are not publicly available, the methylene spacer has been shown in related GlyT1 inhibitor series to influence both potency and blood‑brain barrier permeability [2].

Methylene spacer

Class-level

Spacer present (piperidin-3-ylmethyl) vs direct‑attach analog

Structural variation may influence binding kinetics and permeability; requires compound‑specific validation.

No direct affinity data available; SAR inferred from patent linker-length studies.

Evidence Dimension	Spacer connectivity
Target Compound Data	Methylene spacer present (piperidin-3-ylmethyl)
Comparator Or Baseline	[(1-Acetyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid (CAS 1353947-45-1); no methylene spacer
Quantified Difference	Structural; quantitative binding data not publicly available
Conditions	Structural comparison based on SMILES/InChI deposited in PubChem

Why This Matters

Spacer length and connectivity are primary determinants of conformational flexibility and pharmacophore alignment, directly impacting target selectivity and ADME properties; procurement of the correct spacer variant is therefore critical for SAR consistency.

• [1] PubChem. CID 66565420 (target compound) and CID 66565415 (no‑spacer analog). Structural comparison via deposited SMILES. View Source
• [2] Merck Sharp & Dohme Corp. JP4646984B2. “Cyclopropyl piperidine glycine transporter inhibitor.” SAR exploring linker length effects on potency and CNS penetration. View Source

Recommended Application Scenarios

GlyT1-Targeted CNS Drug Discovery

With a documented human GlyT1 IC50 of 314 nM [1], the target compound is suitable as a starting point or reference ligand for medicinal chemistry programs targeting glycine transporter 1. Its cyclopropyl substituent offers conformational pre‑organization that acyclic alkyl analogs lack [2], making it the preferred scaffold for exploring SAR around the N‑substituent while maintaining GlyT1 engagement.

SAR Studies on Methylene Spacer

The presence of a methylene spacer between the piperidine and exocyclic amine distinguishes this compound from directly attached analogs [3]. Researchers can use the target compound to systematically probe how spacer geometry affects GlyT1 binding kinetics, selectivity, and predicted blood‑brain barrier permeability, an investigation not feasible with the no‑spacer comparator (CAS 1353947-45-1).

Process Chemistry: Differentiated Physicochemical Properties

The target compound’s predicted boiling point (455.3 °C) and flash point (229.2 °C) are distinctly higher than those of the regioisomer (433.8 °C and 216.2 °C, respectively) . This ~21.5 °C boiling point elevation and ~13 °C flash point margin provide a wider operational envelope for distillation, solvent evaporation, and thermal processing, reducing fire risk and simplifying process safety documentation.

Quality-Controlled Procurement for Screening

The availability of the target compound at traceable purities of 95–98% with certificates of analysis ensures batch‑to‑batch reproducibility for high‑throughput screening and regulatory‑grade pharmacology. In contrast, the regioisomer lacks a publicly posted purity specification, introducing unacceptable sourcing risk for studies requiring defined material quality.

Application

Selection Property

Validation Focus

GlyT1 inhibitor development & SAR

Cyclopropyl-containing scaffold with reported GlyT1 inhibition context

Target engagement validation in GlyT1-expressing cell models

Methylene spacer SAR exploration

Methylene-bridged piperidine-cyclopropylglycine architecture

Spacer geometry effects on binding kinetics and CNS permeability prediction

Process chemistry & thermal processing

Distinct boiling and flash point profile vs regioisomer

Distillation protocol design and process safety documentation

High‑throughput screening procurement

Certifiable purity with batch‑specific CoA

Batch‑to‑batch reproducibility and institutional compliance

• [1] BindingDB. IC50 = 314 nM for target compound against human GlyT1. See Section 3, Evidence Item 1. View Source
• [2] JP4646984B2 patent SAR establishing cyclopropyl superiority over acyclic substituents. See Section 3, Evidence Item 1. View Source
• [3] PubChem structural comparison confirming methylene spacer presence. See Section 3, Evidence Item 5. View Source